N-{[2-(diethylamino)pyridin-3-yl]methyl}quinoxalin-2-amine

• IUPAC Name: N-[[2-(diethylamino)pyridin-3-yl]methyl]quinoxalin-2-amine
• InChI: InChI=1S/C18H21N5/c1-3-23(4-2)18-14(8-7-11-19-18)12-21-17-13-20-15-9-5-6-10-16(15)22-17/h5-11,13H,3-4,12H2,1-2H3,(H,21,22)
• InChI Key: YADQUVHFCZLXAO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=CC=N1)CNC2=NC3=CC=CC=C3N=C2
• Molecular Formula: C18H21N5
• Molecular Weight: 307.4 g/mol

Description

N-{[2-(diethylamino)pyridin-3-yl]methyl}quinoxalin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DENAQ, and it is a potent inhibitor of nitric oxide synthase (NOS).

Mechanism of Action

DENAQ exerts its inhibitory effect on NOS by binding to the heme group of the enzyme. This binding prevents the conversion of L-arginine to NO, thereby reducing the levels of NO in the body. DENAQ has been shown to be a selective inhibitor of neuronal NOS (nNOS) and inducible NOS (iNOS) but not endothelial NOS (eNOS).
Biochemical and Physiological Effects:
DENAQ has been shown to have various biochemical and physiological effects. In vitro studies have shown that DENAQ can reduce the production of NO and other reactive nitrogen species (RNS) in various cell types. In vivo studies have shown that DENAQ can reduce the levels of NO and RNS in various tissues, including the brain, heart, and liver. Additionally, DENAQ has been shown to have anti-inflammatory and neuroprotective effects in various animal models of disease.

Advantages and Limitations for Lab Experiments

DENAQ has several advantages for lab experiments. It is a highly potent and selective inhibitor of NOS, which makes it an ideal tool for studying NO signaling pathways. DENAQ is also stable and can be easily synthesized in large quantities. However, DENAQ has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on the body are not well understood. Additionally, DENAQ has a short half-life, which can make it challenging to study its effects in vivo.

Future Directions

There are several future directions for research on DENAQ. One area of research is the study of its potential applications in the treatment of various diseases, such as neurodegenerative diseases and inflammatory disorders. Another area of research is the development of more potent and selective NOS inhibitors based on the structure of DENAQ. Additionally, further studies are needed to understand the long-term effects of DENAQ on the body and its potential side effects.
Conclusion:
In conclusion, N-{[2-(diethylamino)pyridin-3-yl]methyl}quinoxalin-2-amine is a potent inhibitor of NOS that has gained significant attention in scientific research. Its synthesis method has been optimized to produce high yields of pure DENAQ. DENAQ has potential applications in various scientific research fields, including the study of NO signaling pathways and the treatment of various diseases. Further research is needed to understand the long-term effects of DENAQ and its potential applications in medicine.

Synthesis Methods

The synthesis method of DENAQ involves the reaction of 2-chloroquinoxaline with 2-(diethylamino)pyridine-3-carbaldehyde in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure DENAQ. This synthesis method has been optimized to produce high yields of DENAQ with good purity.

Scientific Research Applications

DENAQ has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of DENAQ is in the study of nitric oxide (NO) signaling pathways. DENAQ is a potent inhibitor of NOS, which is an enzyme responsible for the production of NO. By inhibiting NOS, DENAQ can modulate NO signaling pathways and help in the study of various physiological processes.